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Compound of Interest

Compound Name: 2-Methyl-1-pentanol

CAS No.: 17092-54-5

Cat. No.: B095916

Get Quote

Chemical Profile & Regulatory Classification
To establish a safe operational baseline, personnel must first understand the quantitative

hazard metrics of the substance.

Property / Classification Value / Designation Source

CAS Number 105-30-6 [1]

Flash Point
46 °C – 50 °C (115 °F – 122

°F)
[2]

Vapor Density 3.52 (Air = 1) [3]

LD50 (Oral, Rat) 1410 mg/kg [2]

LD50 (Dermal, Rabbit) 2930 mg/kg [2]

GHS Hazards
H226 (Flammable), H302

(Harmful), H319 (Eye Irritant)
[4]

RCRA Waste Code
D001 (Ignitable Hazardous

Waste)
[5]
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Operational Safety & Handling Protocol
Every experimental workflow involving 2-Methyl-1-pentanol must integrate the following self-

validating safety steps to neutralize its inherent hazards.

Step 1: Environmental Control & Ventilation

Action: Always handle 2-Methyl-1-pentanol inside a certified, explosion-proof chemical

fume hood ()[1].

Causality: With a vapor density of 3.52, the vapors are significantly heavier than air ()[3].

In environments with inadequate ventilation, these vapors will pool at ground level or sink

into drains, creating a severe risk of invisible flashback if they reach a distant ignition

source.

Step 2: Ignition Source Elimination

Action: Ground and bond all metal receiving equipment during fluid transfer and utilize

non-sparking tools (e.g., brass or bronze) ()[1].

Causality: The chemical's flash point is as low as 46 °C ()[2]. Ambient static electricity

generated by the friction of fluid transfer can easily exceed the minimum ignition energy of

the vapor-air mixture, leading to spontaneous combustion.

Step 3: Personal Protective Equipment (PPE)

Action: Don splash-resistant safety goggles, a flame-retardant lab coat, and nitrile or butyl

rubber gloves ()[4].

Causality: 2-Methyl-1-pentanol is categorized under GHS as H319 (Causes serious eye

irritation) and H302 (Harmful if swallowed) ()[4]. Its dermal LD50 of 2930 mg/kg dictates

that skin exposure must be strictly mitigated to prevent rapid systemic absorption.

Spill Containment & Recovery Workflow
In the event of an accidental release, immediate and methodical action is required to prevent

vapor ignition and environmental contamination.
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Step 1: Evacuation and Source Control: Immediately evacuate non-essential personnel and

eliminate all ignition sources, including hot plates and static-prone devices ()[1].

Step 2: Containment: Never flush the spilled chemical into the laboratory sewer system. Use

an inert absorbent material such as dry sand, vermiculite, or diatomaceous earth to dike and

contain the spill ()[6].

Causality: Combustible absorbents like paper towels or sawdust act as kindling when

soaked in a flammable liquid, drastically escalating the fire hazard.

Step 3: Recovery: Use non-sparking scoops to collect the saturated absorbent material ()[1].

Step 4: Storage: Transfer the recovered material into a dedicated, tightly sealed hazardous

waste container for proper disposal ()[7].
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Figure 1: Step-by-step spill response workflow for 2-Methyl-1-pentanol.

Waste Accumulation & RCRA Disposal Plan
Under EPA regulations, excess or spent 2-Methyl-1-pentanol is classified as a D001 ignitable

hazardous waste and must be managed from cradle to grave ()[5].
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Step 1: Waste Segregation

Action: Strictly isolate 2-Methyl-1-pentanol waste from strong oxidizing agents and

halogens ()[3].

Causality: Mixing aliphatic alcohols with oxidizers initiates highly exothermic redox

reactions. This leads to the rapid over-pressurization of the waste container and

subsequent thermal runaway or explosion.

Step 2: Satellite Accumulation Area (SAA) Management

Action: Store waste at the point of generation in compatible containers (e.g., Teflon-lined

metal or high-density polyethylene). Explicitly label the container with: "Hazardous Waste -

Ignitable (D001) - 2-Methyl-1-pentanol" ()[5].

Step 3: Central Storage Transfer

Action: Once the SAA volume limit is reached, transfer the sealed container to a

centralized, explosion-proof flammables cabinet within 3 days. Ensure the storage area

remains cool and well-ventilated ()[5].

Step 4: Final Disposal via Licensed Contractor

Action: Contract a certified RCRA hazardous waste facility for final removal ()[7]. The

legally compliant disposal method is high-temperature incineration or industrial

reclamation.

Causality: The Clean Water Act strictly prohibits discharging D001 ignitable wastes down

the drain. Liquid and vapors trapped in water pipes and sewer systems can cause

catastrophic subterranean fires and explosions ()[5].
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Figure 2: RCRA-compliant waste lifecycle and disposal pathway for D001 ignitable liquids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b095916/docs?utm_src=pdf-body#2-methyl-1-pentanol-proper-disposal-procedures
https://www.chemservice.com/
https://www.epa.gov/
https://www.benchchem.com/product/b095916/docs?utm_src=pdf-body#2-methyl-1-pentanol-proper-disposal-procedures
https://www.airgas.com/
https://www.benchchem.com/product/b095916?utm_src=pdf-custom-synthesis#bc-rfq
http://cdn.chemservice.com/product/msdsnew/External/English/N-10406%20English%20SDS%20US.pdf
https://www.lgcstandards.com/medias/sys_master/root/h95/h09/11075451781150/new-SDS_DRE-C15121800_ST-WB-MSDS-2213951-1-1-1/new-SDS-DRE-C15121800-ST-WB-MSDS-2213951-1-1-1.PDF
http://cdn.chemservice.com/product/msdsnew/External/English/N-10406%20English%20SDS%20US.pdf
https://www.lgcstandards.com/medias/sys_master/root/h95/h09/11075451781150/new-SDS_DRE-C15121800_ST-WB-MSDS-2213951-1-1-1/new-SDS-DRE-C15121800-ST-WB-MSDS-2213951-1-1-1.PDF
https://www.epa.gov/hw/how-dispose-and-recycle-alcohol-based-hand-sanitizer
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M24465%20%20SDS%20%20062123.pdf
https://www.airgas.com/msds/018658.pdf
https://www.benchchem.com/product/b095916/docs#2-methyl-1-pentanol-proper-disposal-procedures
https://www.benchchem.com/product/b095916/docs#2-methyl-1-pentanol-proper-disposal-procedures
https://www.benchchem.com/product/b095916/docs#2-methyl-1-pentanol-proper-disposal-procedures
https://www.benchchem.com/product/b095916/docs#2-methyl-1-pentanol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095916?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Email: info@benchchem.com
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